Cas no 628-39-7 (Diethyl diselenide)
Diethyl diselenide structure
Product Name:Diethyl diselenide
CAS No:628-39-7
MF:C4H10Se2
MW:216.042199611664
MDL:MFCD00015491
CID:519165
PubChem ID:253662505
Update Time:2025-04-19
Diethyl diselenide Chemical and Physical Properties
Names and Identifiers
-
- Diselenide, diethyl
- Diethyl Diselenide
- Diaethyl-diselenid
- diethyldiselane
- EINECS 211-042-6
- Ethyl Diselenide
- Diethyldiselenide
- (ethyldiselanyl)ethane
- Ethyl diselenide (6CI,7CI,8CI)
- 1,2-diethyldiselane
- D4715
- Diethyl diselenide
-
- MDL： MFCD00015491
- Inchi： 1S/C4H10Se2/c1-3-5-6-4-2/h3-4H2,1-2H3
- InChI Key： OMAWWKIPXLIPDE-UHFFFAOYSA-N
- SMILES： [Se](CC)[Se]CC
Computed Properties
- Exact Mass: 217.91100
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 6
- Rotatable Bond Count: 3
- Complexity: 17.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Not determined
- Density: 1,23 g/cm3
- Boiling Point: 85°C/20mmHg(lit.)
- Flash Point: 22°C
- Refractive Index: 1.476825
- PSA: 0.00000
- LogP: 1.18620
- Sensitiveness: air sensitive, store cold
- Solubility: Not determined
Diethyl diselenide Security Information
-
Symbol:
- Prompt：dangerous
- Hazard Statement： H227-H301+H311+H331-H315-H319-H373-H410
- Warning Statement： P210-P260-P264-P270-P271-P273-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P314-P391-P403+P233-P405-P501
- Hazardous Material transportation number：UN 3283
- Hazard Category Code： 23/25-33-50/53
- Safety Instruction： S20/21; S28; S45
- RTECS：JM9151750
- HazardClass：6.1
- PackingGroup：III
- TSCA：No
- Storage Condition：0-10°C
- Risk Phrases：R23/25; R33; R50/53
Diethyl diselenide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D155798-1G |
Diethyl diselenide |
628-39-7 | >96.0%(GC) | 1g |
¥436.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D155798-5G |
Diethyl diselenide |
628-39-7 | >96.0%(GC) | 5g |
¥1595.90 | 2023-09-03 | |
| BAI LING WEI Technology Co., Ltd. | 34-0380-2g |
Diethyldiselenide, min. 97% |
628-39-7 | min. 97% | 2g |
￥ 1560 | 2022-04-25 | |
| BAI LING WEI Technology Co., Ltd. | 34-0380-10g |
Diethyldiselenide, min. 97% |
628-39-7 | min. 97% | 10g |
￥ 4710 | 2022-04-25 | |
| BAI LING WEI Technology Co., Ltd. | 34-0380-50g |
Diethyldiselenide, min. 97% |
628-39-7 | min. 97% | 50g |
￥ 18810 | 2022-04-25 | |
| TRC | D444318-1g |
Diethyl Diselenide |
628-39-7 | 1g |
$ 59.00 | 2023-09-07 | ||
| TRC | D444318-2.5g |
Diethyl Diselenide |
628-39-7 | 2.5g |
$ 75.00 | 2023-09-07 | ||
| TRC | D444318-5g |
Diethyl Diselenide |
628-39-7 | 5g |
$ 126.00 | 2023-09-07 | ||
| TRC | D444318-10g |
Diethyl Diselenide |
628-39-7 | 10g |
$224.00 | 2023-05-18 | ||
| TRC | D444318-25g |
Diethyl Diselenide |
628-39-7 | 25g |
$506.00 | 2023-05-18 |
Diethyl diselenide Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:628-39-7)二乙基二硒醚
Order Number:LE7227714
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:46
Price ($):discuss personally
Email:18501500038@163.com
Diethyl diselenide Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:628-39-7)二乙基二硒醚
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry